Cas no 861208-23-3 (2-Amino-4-(3-pyridinyl)-4H-benzogchromene-3-carbonitrile)

• Product Name: 2-Amino-4-(3-pyridinyl)-4H-benzogchromene-3-carbonitrile
• CAS No: 861208-23-3
• MDL: MFCD06496155
• CID: 4661606
• Update Time: 2025-05-21

2-Amino-4-(3-pyridinyl)-4H-benzogchromene-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-AMINO-4-(3-PYRIDINYL)-4H-BENZO[G]CHROMENE-3-CARBONITRILE
• 2-Amino-4-(3-pyridinyl)-4H-benzogchromene-3-carbonitrile

• MDL： MFCD06496155

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

Additional information on 2-Amino-4-(3-pyridinyl)-4H-benzogchromene-3-carbonitrile

2-Amino-4-(3-pyridinyl)-4H-benzogchromene-3-carbonitrile: A Comprehensive Overview

The compound with CAS No. 861208-23-3, known as 2-Amino-4-(3-pyridinyl)-4H-benzogchromene-3-carbonitrile, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is characterized by its unique structure, which combines benzochromene and pyridinyl moieties with an amino and cyano group, making it a versatile candidate for various applications in drug discovery and development.

Recent studies have highlighted the potential of benzochromene derivatives in targeting specific biological pathways associated with diseases such as cancer, inflammation, and neurodegenerative disorders. The presence of the pyridinyl group in this compound adds electronic diversity, enhancing its ability to interact with biological targets. Moreover, the cyano group introduces additional functional versatility, which can be exploited for modulating pharmacokinetic properties such as solubility and bioavailability.

One of the most promising aspects of this compound is its demonstrated anti-tumor activity in preclinical models. Research published in 2023 revealed that 2-Amino-4-(3-pyridinyl)-4H-benzogchromene-3-carbonitrile exhibits selective cytotoxicity against various cancer cell lines, particularly those resistant to conventional chemotherapy. This selectivity is attributed to its ability to inhibit key enzymes involved in cell proliferation and survival pathways, such as cyclin-dependent kinases (CDKs) and proteasomes.

In addition to its therapeutic potential, this compound has also been investigated for its anti-inflammatory properties. Studies have shown that it can suppress the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, making it a potential candidate for treating inflammatory diseases like arthritis and inflammatory bowel disease. The amino group in the molecule plays a crucial role in modulating these effects by enhancing hydrogen bonding interactions with cellular receptors.

The synthesis of 2-Amino-4-(3-pyridinyl)-4H-benzogchromene-3-carbonitrile involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The incorporation of the pyridinyl group is achieved through a Suzuki coupling reaction, while the cyano group is introduced via a nucleophilic substitution reaction. These steps ensure high purity and structural integrity, which are critical for downstream biological testing.

From an environmental standpoint, this compound has been evaluated for its biodegradability and eco-toxicological profile. Preliminary studies indicate that it exhibits low toxicity towards non-target organisms, suggesting that it may be environmentally friendly when used appropriately. However, further research is needed to fully understand its long-term impact on ecosystems.

In conclusion, 2-Amino-4-(3-pyridinyl)-4H-benzogchromene-3-carbonitrile represents a significant advancement in the field of medicinal chemistry. Its unique structure, combined with cutting-edge research findings, positions it as a promising candidate for developing novel therapeutic agents. As research continues to unfold, this compound has the potential to make a substantial impact on human health and well-being.